7-Hydroxy-4-(naphthalen-2-yl)-2H-1-benzopyran-2-one

• CAS No.: 62550-66-7
• Molecular Formula: C19H12O3
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 7-hydroxy-4-naphthalen-2-ylchromen-2-one
• InChI: InChI=1S/C19H12O3/c20-15-7-8-16-17(11-19(21)22-18(16)10-15)14-6-5-12-3-1-2-4-13(12)9-14/h1-11,20H
• InChI Key: NGKCSXNZJUEQSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=O)OC4=C3C=CC(=C4)O

Description

7-Hydroxy-4-(naphthalen-2-yl)-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C19H12O3 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of resorcinol (11.0 g, 0.1 mole) and ethyl 2-naphthoylacetate (24.2 g, 0.1 mole) in concentrated sulphuric acid (50 ml) was stirred at room temperature for 5 days then poured into water to give a yellow gum. The gum was washed several times with water then dissolved in ethanol and diluted with water to give 7-hydroxy-4-(2-naphthyl)coumarin as a fine pale brown precipitate in 26% yield.